Cas no 2227862-31-7 ((2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol)

• Product Name: (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol
• CAS No: 2227862-31-7
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5808388
• PubChem ID: 97629887
• Update Time: 2025-10-19

(2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol
• EN300-1820724
• 2227862-31-7

• Inchi： 1S/C10H13FO/c1-7-5-10(11)4-3-9(7)6-8(2)12/h3-5,8,12H,6H2,1-2H3/t8-/m1/s1
• InChI Key： HNBBGXUKERNNID-MRVPVSSYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C[C@@H](C)O

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol

Chemical Profile of (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol (CAS No. 2227862-31-7)

(2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227862-31-7, belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of considerable interest in drug discovery and development.

The molecular structure of (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a 4-fluoro-2-methylphenyl group. This particular arrangement of functional groups imparts unique chemical and biological characteristics, which have been extensively studied in recent years. The presence of the fluoro substituent, in particular, is well-documented for its ability to modulate the metabolic stability, binding affinity, and overall pharmacokinetic profile of associated compounds.

Recent advancements in medicinal chemistry have highlighted the importance of chiral centers in drug design, and the stereochemistry of (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol plays a crucial role in its potential therapeutic applications. The (R)-configuration at the propan-2-ol carbon has been shown to influence the compound's interaction with biological targets, thereby affecting its efficacy and selectivity. This aspect has prompted researchers to explore its derivatives as potential candidates for treating various diseases.

In the context of contemporary pharmaceutical research, compounds like (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol are being evaluated for their role in developing novel therapeutic agents. The combination of the fluoro group and the aromatic ring system suggests potential applications in areas such as central nervous system (CNS) disorders, inflammatory diseases, and oncology. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in these conditions.

The synthetic pathways for obtaining (CAS No. 2227862-31-7) have also been optimized to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric synthesis and catalytic hydrogenation, have been employed to achieve the desired stereochemical configuration. These techniques not only enhance the efficiency of production but also contribute to the scalability of the compound for industrial applications.

From a biochemical perspective, the interaction between (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol and biological targets has been a focal point of investigation. The fluoro substituent is known to increase lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, computational modeling and molecular dynamics simulations have been utilized to predict how this compound might bind to its intended targets, providing valuable insights into its mechanism of action.

The pharmacokinetic properties of (CAS No. 2227862-31-7) have also been studied to assess its bioavailability, distribution, metabolism, and excretion (ADME). These studies are essential for understanding how the compound behaves within the body and for optimizing its formulation for clinical use. The results suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

In conclusion, (2R)-1-(4-fluoro-2-methylphenyl)propan-2-ol represents an exciting area of research in pharmaceutical chemistry. Its unique structural features and demonstrated potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly significant role in addressing unmet medical needs.